Barium 4-[(4-chloro-5-methyl-2-sulphonatophenyl)azo]-3-hydroxy-2-naphthoate
Barium 4-[(4-chloro-5-methyl-2-sulphonatophenyl)azo]-3-hydroxy-2-naphthoate
Brand Name:
Vulcanchem
CAS No.:
17814-20-9
VCID:
VC21016205
InChI:
InChI=1S/C18H13ClN2O6S.Ba/c1-9-6-14(15(8-13(9)19)28(25,26)27)20-21-16-11-5-3-2-4-10(11)7-12(17(16)22)18(23)24;/h2-8,22H,1H3,(H,23,24)(H,25,26,27);/q;+2/p-2
SMILES:
CC1=CC(=C(C=C1Cl)S(=O)(=O)O)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)O.[Ba]
Molecular Formula:
C18H11BaClN2O6S
Molecular Weight:
556.1 g/mol
Barium 4-[(4-chloro-5-methyl-2-sulphonatophenyl)azo]-3-hydroxy-2-naphthoate
CAS No.: 17814-20-9
Cat. No.: VC21016205
Molecular Formula: C18H11BaClN2O6S
Molecular Weight: 556.1 g/mol
* For research use only. Not for human or veterinary use.
![Barium 4-[(4-chloro-5-methyl-2-sulphonatophenyl)azo]-3-hydroxy-2-naphthoate - 17814-20-9](/images/no_structure.jpg)
Specification
| CAS No. | 17814-20-9 |
|---|---|
| Molecular Formula | C18H11BaClN2O6S |
| Molecular Weight | 556.1 g/mol |
| IUPAC Name | barium(2+);2-[(3-carboxy-2-oxidonaphthalen-1-yl)diazenyl]-5-chloro-4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C18H13ClN2O6S.Ba/c1-9-6-14(15(8-13(9)19)28(25,26)27)20-21-16-11-5-3-2-4-10(11)7-12(17(16)22)18(23)24;/h2-8,22H,1H3,(H,23,24)(H,25,26,27);/q;+2/p-2 |
| Standard InChI Key | NZLBWSOXCACJSR-UHFFFAOYSA-L |
| Isomeric SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)O)N/N=C\2/C3=CC=CC=C3C=C(C2=O)C(=O)O.[Ba] |
| SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)O)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)O.[Ba] |
| Canonical SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)[O-].[Ba+2] |
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